
Health and Safety Data for 5-Br-PADAP: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(5-Bromo-2-pyridylazo)-5-

(diethylamino)phenol

Cat. No.: B081810 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for 2-

(5-Bromo-2-pyridylazo)-5-diethylaminophenol (5-Br-PADAP). It is intended for informational

purposes for a technical audience and should not be considered a substitute for a

comprehensive Safety Data Sheet (SDS). All laboratory work should be conducted in

accordance with institutional safety protocols and after consulting the most recent SDS

provided by the supplier.

Introduction
2-(5-Bromo-2-pyridylazo)-5-diethylaminophenol, commonly known as 5-Br-PADAP, is a

pyridylazo dye used as a sensitive chromogenic reagent in spectrophotometric and colorimetric

analysis of various metal ions.[1][2] Its utility in analytical chemistry necessitates a thorough

understanding of its health and safety profile to ensure safe handling and mitigate potential

risks in a research and development setting. This guide provides an in-depth overview of the

available toxicological data, hazard classifications, and recommended safety procedures.

Hazard Identification and Classification
5-Br-PADAP is classified as a hazardous substance. The primary hazards identified from

available Safety Data Sheets are skin and eye irritation.[3]
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GHS Hazard Statements
H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

GHS Precautionary Statements
P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.[3]

P337 + P313: If eye irritation persists: Get medical advice/attention.[3]

Toxicological Data
Comprehensive quantitative toxicological data for 5-Br-PADAP is limited in publicly available

literature. The following tables summarize the available information.

Acute Toxicity
No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for 5-Br-

PADAP were found in the reviewed literature. One Safety Data Sheet for a solution containing

5-Br-PADAP provided an oral LD50 for the solvent, but not for 5-Br-PADAP itself. The

toxicological properties have not been fully investigated.[3]

Route of Exposure Test Species Value (LD50/LC50) Reference

Oral Not available Data not available

Dermal Not available Data not available

Inhalation Not available Data not available
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Irritation and Corrosivity
5-Br-PADAP is confirmed to be a skin and eye irritant.[3]

Endpoint Result Classification Reference

Skin Irritation Causes skin irritation Category 2 [3]

Eye Irritation
Causes serious eye

irritation
Category 2A [3]

Sensitization
Data regarding the potential for skin or respiratory sensitization by 5-Br-PADAP is not available.

Genotoxicity and Carcinogenicity
Specific studies on the genotoxicity or carcinogenicity of 5-Br-PADAP were not identified.

However, some azo dyes are known to have genotoxic potential, often following metabolic

activation.[4][5][6] Reductive cleavage of the azo bond can lead to the formation of aromatic

amines, some of which are known mutagens and carcinogens.[5][7] Oxidative metabolism can

also lead to the formation of reactive intermediates that can bind to DNA.[6]

Endpoint Result Reference

Germ Cell Mutagenicity Data not available [3]

Carcinogenicity Data not available [3]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 5-Br-PADAP are not

available in the public domain. The following represents a generalized protocol for assessing

skin and eye irritation based on OECD guidelines, which would be the standard approach for

such an evaluation.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)
This in vitro method is a widely accepted alternative to traditional animal testing for skin

irritation.

Principle: The test assesses the ability of a chemical to induce cytotoxicity in a reconstructed

human epidermis model. Cell viability is measured by the enzymatic conversion of a vital dye

(e.g., MTT) into a colored product, which is quantified spectrophotometrically. A reduction in cell

viability below a certain threshold indicates an irritant potential.

Methodology:

Tissue Culture: Reconstructed human epidermis tissue units are cultured to the appropriate

stage of differentiation.

Chemical Exposure: A defined amount of the test chemical (5-Br-PADAP) is applied topically

to the surface of the epidermis model.

Incubation: The tissues are incubated for a specified period (e.g., 60 minutes).

Washing: The test chemical is thoroughly washed from the tissue surface.

Post-incubation: The tissues are transferred to fresh medium and incubated for a further

period (e.g., 42 hours) to allow for the development of cytotoxic effects.

Viability Assessment: The tissues are incubated with a vital dye (e.g., MTT). The amount of

formazan produced is quantified by measuring its optical density, which is proportional to the

percentage of viable cells.

Data Analysis: The mean percentage of viable cells for the test chemical is compared to the

negative control. A mean viability of ≤ 50% is classified as irritant (Category 2).
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Preparation

Exposure Post-Exposure Analysis

RhE Tissue Culture

Apply 5-Br-PADAP to RhE

Prepare 5-Br-PADAP

Incubate (60 min) Wash Tissue Post-Incubate (42 hr) MTT Assay Measure Optical Density Calculate % Viability Classify Irritancy

Exposure

Cellular Response

Tissue Response

5-Br-PADAP

Cellular Stress
(Oxidative Stress, Membrane Damage)

 interacts with cells

Activation of Signaling Pathways
(e.g., MAPK, NF-κB)

 triggers

Release of Pro-inflammatory
Cytokines & Chemokines

 leads to

Inflammation
(Redness, Swelling)

 induces
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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